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NMR Characterization Data

The table below summarizes the proton NMR (¹H NMR) data for dibenzyl terephthalate as reported in a

synthesis study [1].

Chemical Shift (δ,
ppm)

Multiplicity
Proton
Count

Assignment

8.2 Singlet (s) 10H Aromatic protons (monosubstituted benzene)

7.5 Singlet (s) 9H Aromatic protons (disubstituted benzene and

benzyl alcohol)

5.4 Singlet (s) 1H Hydroxyl (OH) group from benzyl alcohol

4.8 Singlet (s) 4H Methylene group (-CH₂-)

2.9 Singlet (s) 7H Other traces*

*Note: The authors of the study concluded that the product was dibenzyl terephthalate but contained

impurities of benzyl alcohol and other traces [1]. The signals at 5.4 ppm (OH) and 2.9 ppm are likely from

these impurities and not from the pure compound.
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Experimental Context and Protocols

The NMR data was obtained as part of a synthesis procedure where poly(ethylene terephthalate) or PET

waste was depolymerized. Here are the key methodological details [1]:

Synthesis: PET plastic was degraded by refluxing in benzyl alcohol at 145 °C for 28 hours using a

zinc acetate catalyst.
Purification: The crude product of the degradation was purified via recrystallization using methanol.

Characterization: The purified product was characterized by ¹H NMR spectroscopy alongside other
techniques like FTIR and thin-layer chromatography (TLC). The TLC results showed a single spot,

suggesting the product was a primary compound, though the NMR indicated the presence of some
impurities.

For researchers, ¹H NMR is recognized as a powerful and essential tool for elucidating the structure of

PET degradation products, providing critical information about hydrogen-1 nuclei within the molecules

[2].

Relationship Diagram

To clarify the chemical relationship, the diagram below shows how dibenzyl terephthalate is derived from

the depolymerization of PET.

Poly(ethylene terephthalate) (PET)

Reflux at 145°C

Benzyl Alcohol Zinc Acetate Catalyst
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Guidance for Further Research

Based on the available information, here is some guidance for your continued work:

Verify Purity: The reported spectrum likely shows a product containing impurities [1]. For a definitive

characterization of pure dibenzyl terephthalate, you would need to consult a pure standard or a
more extensive purification and analysis.

Consult Broader Literature: The general approach of using ¹H NMR to characterize PET
degradation products like MHET (mono(2-hydroxyethyl) terephthalate) and BHET (bis(2-
hydroxyethyl) terephthalate) is well-established [2] [3]. The principles for interpreting the aromatic
and methylene proton regions are directly applicable to dibenzyl terephthalate.

Find a Standard: Searching for the compound "1,4-Benzenedicarboxylic acid, bis(phenylmethyl)
ester" (its IUPAC name) in commercial chemical databases or spectral libraries may provide a

reference spectrum [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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